ent-7alpha-Hydroxykaur-16-en-19-oate

• Molecular Formula: C20H29O3-
• Molecular Weight: 317.4 g/mol
• IUPAC Name: (1R,2S,4S,5R,9S,10S,13R)-2-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate
• InChI: InChI=1S/C20H30O3/c1-12-10-20-11-13(12)5-6-14(20)18(2)7-4-8-19(3,17(22)23)15(18)9-16(20)21/h13-16,21H,1,4-11H2,2-3H3,(H,22,23)/p-1/t13-,14+,15+,16+,18+,19-,20+/m1/s1
• InChI Key: KMLXVEXJZSTMBV-YDIYEOSVSA-M
• Isomeric SMILES: C[C@@]12CCC[C@@]([C@H]1C[C@@H]([C@]34[C@H]2CC[C@H](C3)C(=C)C4)O)(C)C(=O)[O-]
• Canonical SMILES: CC12CCCC(C1CC(C34C2CCC(C3)C(=C)C4)O)(C)C(=O)[O-]

Description

Ent-7alpha-hydroxykaur-16-en-19-oate is a monocarboxylic acid anion that is the conjugate base of ent-7alpha-hydroxykaur-16-en-19-oic acid, obtained by deprotonation of the carboxy group. It is a conjugate base of an ent-7alpha-hydroxykaur-16-en-19-oic acid.

Scientific Research Applications

Biotransformation Studies

• Biotransformation by Fungi: A study by Lin et al. (2007) explored the biotransformation of ENT-16beta-hydroxybeyeran-19-oic acid by Mortierella isabellina, yielding hydroxylated metabolites, including ent-7alpha,16beta-dihydroxybeyeran-19-oic acid. This research demonstrates the potential of microbial transformation in producing novel compounds with altered properties (Lin et al., 2007).

• Hydroxylation and Glucosidation: Yang et al. (2004) investigated the transformation of ent-16beta-Hydroxybeyeran-19-oic acid using Bacillus megaterium and Aspergillus niger. This study found that B. megaterium could hydroxylate and glucosidate the compound, producing ent-7alpha,16beta-dihydroxybeyeran-19-oic acid, demonstrating the compound's ability to undergo further chemical modifications (Yang et al., 2004).

Antihypertensive Effects

• Inhibition of Vascular Smooth Muscle Contraction: Müller et al. (2003) isolated ent-kaurane diterpenes from Oyedaea verbesinoides, including ent-9alpha-Hydroxy-kaur-16-en-19-oic acid. They found that some of these compounds could inhibit smooth muscle contraction, suggesting potential antihypertensive properties (Müller et al., 2003).

Anti-inflammatory and Immunomodulatory Activities

• Inhibition of NF-kappaB Activation: A study by Giang et al. (2003) identified ent-kaurane diterpenoids from Croton tonkinensis, including ent-7alpha,14beta-dihydroxykaur-16-en-15-one, which inhibited LPS-induced NF-kappaB activation and nitric oxide production in murine macrophage cells. This suggests potential anti-inflammatory and immunomodulatory applications (Giang et al., 2003).

Antimicrobial Properties

• Inhibitory Effects on Microorganisms: Ndom et al. (2010) isolated ent-kaurane diterpenoid derivatives from Senecio erechtitoides, demonstrating potent inhibitory effects against a range of microorganisms. This finding points towards potential applications of ent-7alpha-Hydroxykaur-16-en-19-oate derivatives in antimicrobial therapies (Ndom et al., 2010).